methyl 2-cyclohexylacetate
Cat. No. B083980
Key on ui cas rn:
14352-61-5
M. Wt: 156.22 g/mol
InChI Key: IMXBRVLCKXGWSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04775692
Procedure details
To an ice-cooled and stirred solution of cyclohexylacetic acid (9.34 g, 0.066 mol) in 30 ml of ether was slowly added an excess solution of diazomethane in ether. After concentration of ether, the residue was distilled under reduced pressure to give a colorless transparent liquid of methyl cyclohexylacetate (7.45 g, 0.048 mol, yield 72.4%, b.p. 86°-88° C./12 mmHg), which was assigned the structure by the following data:
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
72.4%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([CH2:7][C:8]([OH:10])=[O:9])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[N+](=[CH2:13])=[N-]>CCOCC>[CH:1]1([CH2:7][C:8]([O:10][CH3:13])=[O:9])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
[Compound]
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Name
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ice
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0 (± 1) mol
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reactant
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Smiles
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Step Two
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Name
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Quantity
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9.34 g
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Type
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reactant
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Smiles
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C1(CCCCC1)CC(=O)O
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=[N-])=C
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Name
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Quantity
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0 (± 1) mol
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solvent
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Smiles
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CCOCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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After concentration of ether, the residue was distilled under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(CCCCC1)CC(=O)OC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 0.048 mol | |
| AMOUNT: MASS | 7.45 g | |
| YIELD: PERCENTYIELD | 72.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
